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Compound of Interest

Compound Name: 2,6-Dibromo-4-fluorophenol

Cat. No.: B1294950 Get Quote

Essential Safety and Handling Guide for 2,6-
Dibromo-4-fluorophenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-Dibromo-4-fluorophenol in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Hazard Identification and Personal Protective
Equipment (PPE)
2,6-Dibromo-4-fluorophenol is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, causes skin irritation, leads to serious eye irritation, and may

cause respiratory irritation.[1][2] Adherence to the following PPE guidelines is mandatory to

ensure personal safety.
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Hazard Classification GHS Pictograms
Required Personal
Protective Equipment
(PPE)

Acute Toxicity (Oral), Category

3
Danger

Hand Protection: Wear

appropriate chemical-resistant

gloves (e.g., Butyl rubber,

Neoprene, or Nitrile rubber).[3]

[4][5] Inspect gloves before

use.

Skin Corrosion/Irritation,

Category 2
Warning

Eye/Face Protection: Use

safety glasses with side-

shields or chemical safety

goggles.[1] A face shield may

be required for splash hazards.

[5]

Serious Eye Damage/Eye

Irritation, Category 2A
Warning

Skin and Body Protection:

Wear a lab coat, long-sleeved

clothing, and closed-toe shoes.

[5] For larger quantities or

splash potential, use a

chemical-resistant apron.[4][5]

Specific target organ toxicity —

Single exposure, Category 3

(Respiratory tract irritation)

Warning

Respiratory Protection: Use

only in a well-ventilated area or

under a chemical fume hood.

[1][2][6] If ventilation is

inadequate, a NIOSH-

approved respirator is

necessary.

Safe Handling and Storage Protocols
Proper handling and storage are critical to prevent exposure and accidents.
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Procedure Key Steps

Handling

- Work in a designated area, preferably within a

chemical fume hood.[3] - Avoid breathing dust,

mist, or spray.[1][2] - Wash hands and exposed

skin thoroughly after handling.[1][2][6] - Do not

eat, drink, or smoke in the work area.[1][2][6]

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated area.[2][6] - Keep away

from incompatible materials such as strong

oxidizing agents and strong bases.[6] - Store in

a locked cabinet or area accessible only to

authorized personnel.[2][6]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing.[2][6] If not

breathing, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2][6] Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.[6] For phenol exposure, it is

recommended to wipe the area with

polyethylene glycol (PEG-300 or PEG-400) if

available.[4]

Eye Contact

Rinse cautiously with water for several minutes.

[2][6] Remove contact lenses if present and

easy to do. Continue rinsing.[2][6] Seek

immediate medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[2] Never give anything by mouth to an

unconscious person.[2] Call a poison control

center or doctor immediately.[2][6]

Spill and Disposal Management
A clear plan for spill cleanup and waste disposal is essential for laboratory safety and

environmental protection.
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Plan Procedural Steps

Spill Cleanup

1. Evacuate non-essential personnel from the

spill area. 2. Wear appropriate PPE as outlined

above. 3. For solid spills, carefully sweep or

shovel the material into a suitable, labeled

container for disposal, minimizing dust

generation.[2][6] 4. For liquid spills, use an inert

absorbent material to contain the spill. 5.

Ventilate the area and wash the spill site after

material pickup is complete.

Waste Disposal

- Dispose of 2,6-Dibromo-4-fluorophenol and its

containers in accordance with local, state, and

federal regulations.[2][6] - Waste should be

handled by a licensed professional waste

disposal service.[7] - It may be necessary to

remove the waste to an authorized incinerator

equipped with an afterburner and scrubber.[2]

Operational Workflow for Handling 2,6-Dibromo-4-
fluorophenol
The following diagram illustrates the standard operating procedure for working with 2,6-
Dibromo-4-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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